Cas no 858859-67-3 (2-(3,5-di-tert-butylphenyl)ethanol)

• Product Name: 2-(3,5-di-tert-butylphenyl)ethanol
• CAS No: 858859-67-3
• MF: C₁₆H₂₆O
• MW: 234.377045154572
• MDL: MFCD09926291
• CID: 1066600
• PubChem ID: 21745198
• Update Time: 2025-06-09

2-(3,5-di-tert-butylphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-di-tert-butylphenyl)ethanol
• 3,5-di-t-butylphenylethyl alcohol
• 3,5-bis (1,1-dimethylethyl) benzeneethanol
• BHZUDPUPBDUULY-UHFFFAOYSA-N
• 2-(3,5-di-tert-butylphenyl)ethan-1-ol
• 858859-67-3
• 2-(3,5-ditert-butylphenyl)ethanol
• DB-312540

• MDL： MFCD09926291
• Inchi： 1S/C16H26O/c1-15(2,3)13-9-12(7-8-17)10-14(11-13)16(4,5)6/h9-11,17H,7-8H2,1-6H3
• InChI Key： BHZUDPUPBDUULY-UHFFFAOYSA-N
• SMILES： OCCC1C=C(C=C(C=1)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 234.198365449g/mol
• Monoisotopic Mass: 234.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(3,5-di-tert-butylphenyl)ethanol

Introduction to 2-(3,5-di-tert-butylphenyl)ethanol (CAS No. 858859-67-3)

2-(3,5-di-tert-butylphenyl)ethanol, with the CAS number 858859-67-3, is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a tert-butyl-substituted phenyl group attached to an ethanol moiety. The tert-butyl groups provide enhanced stability and resistance to oxidation, making this compound valuable in various applications.

The chemical formula of 2-(3,5-di-tert-butylphenyl)ethanol is C₁₅H₂₄O, and its molecular weight is approximately 224.34 g/mol. The compound is a colorless liquid at room temperature and exhibits excellent solubility in organic solvents such as ethanol, acetone, and dichloromethane. Its physical properties, including melting point (approximately -10°C) and boiling point (approximately 260°C), make it suitable for a wide range of chemical processes and reactions.

In the realm of pharmaceutical research, 2-(3,5-di-tert-butylphenyl)ethanol has shown promise as a potential intermediate in the synthesis of various drugs. Recent studies have highlighted its role in the development of antioxidants and anti-inflammatory agents. The tert-butyl groups contribute to the compound's antioxidant properties by scavenging free radicals and protecting cellular components from oxidative damage. This makes it a valuable candidate for the formulation of topical creams and ointments used in dermatological treatments.

Beyond its pharmaceutical applications, 2-(3,5-di-tert-butylphenyl)ethanol has also found use in materials science. Its excellent thermal stability and low volatility make it an ideal additive for polymers and coatings. When incorporated into polymer matrices, this compound can enhance the mechanical properties and durability of the final product. Additionally, its low toxicity profile makes it a safer alternative to other additives commonly used in industrial applications.

The synthesis of 2-(3,5-di-tert-butylphenyl)ethanol can be achieved through several routes, including Grignard reactions and Friedel-Crafts alkylation. One common method involves the reaction of 3,5-di-tert-butylphenyl magnesium bromide with ethylene oxide under controlled conditions. This process yields high purity 2-(3,5-di-tert-butylphenyl)ethanol, which can be further purified using techniques such as distillation or chromatography.

In terms of safety and handling, 2-(3,5-di-tert-butylphenyl)ethanol is generally considered safe when proper precautions are taken. It is important to handle this compound in well-ventilated areas and to use appropriate personal protective equipment (PPE) such as gloves and goggles. While it is not classified as a hazardous substance under current regulations, it is advisable to consult material safety data sheets (MSDS) for detailed safety information.

The environmental impact of 2-(3,5-di-tert-butylphenyl)ethanol is another important consideration. Studies have shown that this compound has low toxicity to aquatic organisms and does not bioaccumulate in the environment. However, responsible disposal practices should be followed to minimize any potential environmental impact.

In conclusion, 2-(3,5-di-tert-butylphenyl)ethanol (CAS No. 858859-67-3) is a multifaceted compound with a wide range of applications in pharmaceutical research, materials science, and industrial processes. Its unique chemical properties make it a valuable component in the development of novel drugs and advanced materials. As research continues to uncover new uses for this compound, its importance in various scientific fields is likely to grow.